N-(3,4-dimethoxyphenethyl)-3-(6-((2-((3-methyl-1H-pyrazol-5-yl)amino)-2-oxoethyl)thio)-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)propanamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[6-[2-[(5-methyl-1H-pyrazol-3-yl)amino]-2-oxoethyl]sulfanyl-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7-yl]propanamide
• InChI: InChI=1S/C28H30N6O7S/c1-16-10-24(33-32-16)31-26(36)14-42-28-30-19-13-23-22(40-15-41-23)12-18(19)27(37)34(28)9-7-25(35)29-8-6-17-4-5-20(38-2)21(11-17)39-3/h4-5,10-13H,6-9,14-15H2,1-3H3,(H,29,35)(H2,31,32,33,36)
• InChI Key: IBTRZODZQCIPJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)NC(=O)CSC2=NC3=CC4=C(C=C3C(=O)N2CCC(=O)NCCC5=CC(=C(C=C5)OC)OC)OCO4
• Molecular Formula: C28H30N6O7S
• Molecular Weight: 594.6 g/mol

Description

N-(3,4-dimethoxyphenethyl)-3-(6-((2-((3-methyl-1H-pyrazol-5-yl)amino)-2-oxoethyl)thio)-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)propanamide is a useful research compound. Its molecular formula is C28H30N6O7S and its molecular weight is 594.64. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

The compound N-(3,4-dimethoxyphenethyl)-3-(6-((2-((3-methyl-1H-pyrazol-5-yl)amino)-2-oxoethyl)thio)-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)propanamide is part of a broader class of chemicals involving complex quinazoline derivatives. Research into similar compounds, such as 12,13-dihydro-11bH-quino[1,2-c]quinazolines, has showcased the utility of versatile intermediates like 2-(2-amino-4,5-dimethoxyphenyl)-6,7-dimethoxy-1,2,3,4-tetrahydroquinoline in synthesizing a wide variety of quinazoline derivatives through reactions with triethyl orthoformate, cyanogen bromide, urea, and carbon disulfide in pyridine. These synthetic routes open up avenues for creating novel compounds with potential biological activities (Phillips & Castle, 1980).

Antitumor Activities

Research into quinazoline derivatives has highlighted their potential in anticancer therapy. A study on 3-benzyl-substituted-4(3H)-quinazolinones demonstrated significant in vitro antitumor activity, suggesting that modifications to the quinazoline core can yield compounds with enhanced biological efficacy. These derivatives have shown broad spectrum antitumor activity, with some compounds being 1.5–3.0-fold more potent than the control 5-FU, indicating their potential as cancer therapeutic agents (Al-Suwaidan et al., 2016).

Molecular Docking and Mechanistic Insights

Molecular docking studies have been conducted to understand the binding modes and mechanisms of action of quinazoline derivatives. These studies have revealed that certain quinazoline analogues can bind effectively to the ATP binding site of EGFR-TK and B-RAF kinase, inhibiting the growth of cancer cell lines. This not only underscores the potential of these compounds in targeting specific molecular pathways in cancer but also aids in the rational design of more potent and selective antitumor agents (Al-Suwaidan et al., 2016).